Cas no 59749-96-1 (2-carbamothioyl-N-phenylacetamide)

• Product Name: 2-carbamothioyl-N-phenylacetamide
• CAS No: 59749-96-1
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 372293
• PubChem ID: 2771319
• Update Time: 2025-10-29

2-carbamothioyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-amino-N-phenyl-3-thioxo-
• 2-(thiocarbamyl)-acetanilid
• 3-amino-N-phenyl-3-sulfanylidenepropanamide
• 3-AMINO-N-PHENYL-3-THIOXOPROPANAMIDE
• 2-carbamothioyl-N-phenylacetamide
• Z89264865
• alpha-(Thiocarbamyl) acetanilide
• EN300-12984
• CS-0232980
• ACETANILIDE, 2-(THIOCARBAMYL)-
• USAF uctl-1744
• HMS1751G21
• 59749-96-1
• BRN 2834365
• 3-amino-3-thioxopropananilide
• DTXSID60208484
• AKOS000117726
• 3-amino-N-phenyl-3-thioxo-propanamide

• Inchi： 1S/C9H10N2OS/c10-8(13)6-9(12)11-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,13)(H,11,12)
• InChI Key： DDBQKNUNQJKLNS-UHFFFAOYSA-N
• SMILES： S=C(CC(NC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 194.0515
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 55.12

2-carbamothioyl-N-phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-carbamothioyl-N-phenylacetamide

Exploring the Properties and Applications of 2-carbamothioyl-N-phenylacetamide (CAS No. 59749-96-1)

2-carbamothioyl-N-phenylacetamide (CAS No. 59749-96-1) is a specialized organic compound that has garnered attention in both academic and industrial research due to its unique structural features and versatile applications. This compound, also known as N-phenyl-2-thioureidoacetamide, belongs to the class of thiourea derivatives, which are widely studied for their chemical reactivity and biological activities. In this comprehensive overview, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular structure of 2-carbamothioyl-N-phenylacetamide consists of a phenyl group attached to an acetamide backbone, further functionalized with a thiourea moiety. This combination of functional groups imparts distinct chemical properties, making it valuable for various synthetic and material science applications. Researchers often explore its role as an intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceutical agents.

One of the most frequently asked questions about CAS No. 59749-96-1 relates to its solubility and stability. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), while being less soluble in water. Its stability under normal laboratory conditions makes it a practical choice for synthetic applications. Recent studies have also investigated its potential as a ligand in coordination chemistry, where its thiourea group can bind to metal ions, opening doors to catalytic applications.

In the context of current research trends, 2-carbamothioyl-N-phenylacetamide has been explored for its role in green chemistry initiatives. With growing emphasis on sustainable synthesis methods, this compound's potential as a building block for eco-friendly chemical processes has attracted significant interest. Its derivatives have shown promise in areas such as biodegradable materials and non-toxic corrosion inhibitors, aligning with global demands for environmentally benign alternatives.

The pharmaceutical industry has shown particular interest in N-phenyl-2-thioureidoacetamide derivatives due to their diverse biological activities. While the parent compound itself isn't classified as a drug, its structural framework serves as a valuable scaffold for medicinal chemistry. Researchers are investigating modified versions of this molecule for potential applications in addressing current health challenges, following the growing trend of repurposing existing chemical entities for new therapeutic uses.

From a commercial perspective, the market for CAS No. 59749-96-1 reflects the broader trends in fine chemicals. Suppliers typically offer this compound in research quantities, with purity levels ranging from 95% to 99%. The pricing structure varies depending on quantity and purity, with current market analysis showing steady demand from academic institutions and specialty chemical manufacturers. Quality control measures for this compound emphasize HPLC analysis and spectroscopic characterization to ensure batch-to-batch consistency.

Safety considerations for handling 2-carbamothioyl-N-phenylacetamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage typically involves keeping the compound in a cool, dry place away from strong oxidizers, with most suppliers recommending amber glass containers for long-term preservation.

Analytical characterization of 59749-96-1 typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, with the thiourea carbonyl stretch appearing as a distinctive peak in the IR spectrum around 1650 cm^-1. Such analytical data is crucial for researchers utilizing this compound in synthetic applications where precise molecular structure is essential.

Emerging applications for 2-carbamothioyl-N-phenylacetamide derivatives include their use in material science, particularly in the development of functional polymers and smart materials. The compound's ability to participate in hydrogen bonding and coordinate with metal ions makes it attractive for creating materials with tailored properties. Recent patents have highlighted its incorporation into sensor technologies, responding to the growing need for advanced detection systems in environmental monitoring and biomedical diagnostics.

The future outlook for CAS No. 59749-96-1 appears promising, with research continuing to uncover new potential applications. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's capabilities continues to expand. Its role as a versatile intermediate in organic synthesis ensures its ongoing relevance in chemical research, while emerging applications in materials science and medicinal chemistry suggest new avenues for exploration.

For researchers and industry professionals seeking detailed technical information about 2-carbamothioyl-N-phenylacetamide, comprehensive data sheets are available from chemical suppliers. These typically include physical properties, spectral data, handling precautions, and storage recommendations. The compound's growing importance in various fields of chemistry underscores the value of maintaining up-to-date knowledge about its characteristics and applications.